N-(5-chloro-2-methoxyphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H26ClN5O3/c1-4-11-29-19-13-18(22-14(2)23-19)25-7-9-26(10-8-25)20(27)24-16-12-15(21)5-6-17(16)28-3/h5-6,12-13H,4,7-11H2,1-3H3,(H,24,27)
• InChI Key: UNXVUCJJHWUSSF-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=C(C=CC(=C3)Cl)OC)C
• Molecular Formula: C20H26ClN5O3
• Molecular Weight: 419.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H26ClN5O3 and its molecular weight is 419.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel heterocyclic compounds derived from similar structures have been synthesized for their potential anti-inflammatory and analgesic activities. For instance, certain benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory properties, comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Antimicrobial Activities

• New 1,2,4-triazole derivatives were synthesized and evaluated for their antimicrobial activities, where some compounds showed good or moderate activities against various microorganisms (Bektaş et al., 2007).

PET Imaging Applications

• Carbon-11-labeled carboxamide derivatives structurally akin to the mentioned compound have been synthesized as potential PET radioligands for imaging of dopamine D3 receptors, showcasing the importance of such compounds in neurological research (Gao et al., 2008).

Synthesis of Polyamides

• Polyamides containing uracil and adenine, synthesized through reactions involving similar piperazine derivatives, demonstrate the application of these compounds in creating novel polymeric materials with potential biomedical applications (Hattori & Kinoshita, 1979).

HIV-1 Reverse Transcriptase Inhibitors

• Bis(heteroaryl)piperazines, including those structurally related to the compound of interest, have been identified as a novel class of non-nucleoside inhibitors of HIV-1 reverse transcriptase, highlighting their significance in antiviral therapy (Romero et al., 1994).